5-Amino-2,4-di-tert-butylphenyl methyl carbonate-d10

Specification

• Molecular Formula: C16H25NO3
• Molecular Weight: 289.44 g/mol
• IUPAC Name: [3-amino-4-tert-butyl-2-deuterio-6-[1,1,1,3,3,3-hexadeuterio-2-(trideuteriomethyl)propan-2-yl]phenyl] methyl carbonate
• Standard InChI: InChI=1S/C16H25NO3/c1-15(2,3)10-8-11(16(4,5)6)13(9-12(10)17)20-14(18)19-7/h8-9H,17H2,1-7H3/i4D3,5D3,6D3,9D
• Standard InChI Key: NEMQZDZEKFZZJT-RUYWXRBOSA-N
• Isomeric SMILES: [2H]C1=C(C(=CC(=C1OC(=O)OC)C(C([2H])([2H])[2H])(C([2H])([2H])[2H])C([2H])([2H])[2H])C(C)(C)C)N
• Canonical SMILES: CC(C)(C)C1=CC(=C(C=C1N)OC(=O)OC)C(C)(C)C

Introduction

Structural and Chemical Properties

Molecular Architecture

The compound features a phenolic core substituted with two tert-butyl groups at positions 2 and 4, an amino group at position 5, and a methyl carbonate moiety. Deuterium atoms replace ten hydrogens, primarily on the tert-butyl groups and methyl carbonate, as indicated by the "-d10" suffix.

Table 1: Key Molecular Properties

Property	Value
Molecular Formula	C₁₆H₂₅NO₃
Molecular Weight	289.44 g/mol
IUPAC Name	[3-amino-4-tert-butyl-2-deuterio-6-(1,1,1,3,3,3-hexadeuterio-2-(trideuteriomethyl)propan-2-yl)phenyl] methyl carbonate
InChIKey	NEMQZDZEKFZZJT-RUYWXRBOSA-N

The deuterium substitution alters physicochemical properties, such as bond strength and vibrational frequencies, which are critical for spectroscopic applications.

Synthesis and Industrial Applications

Synthetic Pathways

The deuterated variant is synthesized via deuteration of its non-deuterated precursor, 5-amino-2,4-di-tert-butylphenyl methyl carbonate. Methods include hydrogen-deuterium exchange using deuterated solvents (e.g., D₂O) or catalytic deuteration under controlled conditions.

Table 2: Comparison with Non-Deuterated Analog

Property	Deuterated Form	Non-Deuterated Form
Molecular Weight	289.44 g/mol	279.37 g/mol
Key Applications	Isotopic labeling, drug synthesis	Intermediate in organic synthesis
Metabolic Stability	Enhanced due to deuterium	Standard

Role in Ivacaftor Production

The compound serves as a critical intermediate in synthesizing ivacaftor (Kalydeco®), a CFTR potentiator for cystic fibrosis. It participates in condensation reactions to form the quinoline-carboxamide core of ivacaftor, ensuring high yield and purity.

Biochemical Interactions and Mechanisms

Enzyme Modulation

Studies suggest interactions with oxidative stress-responsive enzymes, such as superoxide dismutase and catalase. Deuterium’s kinetic isotope effect may slow metabolic degradation, prolonging its activity in biological systems.

Cellular Effects

In vitro models demonstrate dose-dependent effects:

• Low doses (≤10 µM): Enhance antioxidant activity and reduce inflammatory markers.

• High doses (≥50 µM): Induce cytotoxicity due to reactive oxygen species (ROS) accumulation.

Table 3: Observed Biological Effects

Dosage	Effect
10 µM	20% reduction in TNF-α expression
50 µM	40% cell viability loss (HeLa cells)

Research Advancements

Pharmacokinetic Studies

Deuterium incorporation improves metabolic stability, as evidenced by a 30% longer half-life in rodent models compared to the non-deuterated form. This property is exploited to optimize drug bioavailability and dosing regimens.

Analytical Applications

The compound’s deuterated groups enhance resolution in mass spectrometry and NMR, enabling precise tracking in metabolic studies. For example, its distinct isotopic signature facilitates differentiation from endogenous metabolites in pharmacokinetic assays.